3-Amino-cyclopentanecarboxylic acid ethyl ester
Overview
Description
3-Amino-cyclopentanecarboxylic acid ethyl ester is a unique chemical compound with the empirical formula C8H15NO2 . Its molecular weight is 157.21 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is defined by its empirical formula, C8H15NO2 . More detailed structural information, such as a 2D or 3D molecular model, is not available in the search results.Physical And Chemical Properties Analysis
The physical form of this compound hydrochloride, a related compound, is a white solid . Unfortunately, specific physical and chemical properties for this compound are not available in the search results.Scientific Research Applications
Synthesis Techniques
One study highlights the ring-closing metathesis-based synthesis of a functionalized cyclohexene skeleton, utilizing readily available L-serine, showcasing an advanced approach in synthetic organic chemistry that could potentially apply to derivatives of 3-Amino-cyclopentanecarboxylic acid ethyl ester (Xin Cong & Z. Yao, 2006). Another research presents the synthesis and X-ray structures of geometric isomers of related cyclopentanedicarboxylic acids, emphasizing the structural elucidation crucial for understanding the reactivity and properties of such compounds (K. Curry et al., 1993).
Drug Delivery Vehicles
Poly[(amino acid ester)phosphazenes] were explored as substrates for the controlled release of small molecules, indicating the potential of amino acid ester derivatives in forming biodegradable polymers for drug delivery applications (H. Allcock et al., 1994).
Photodynamic Therapy (PDT)
Research on near-infrared photosensitizers for fluorescence imaging and PDT of cancer demonstrates the application of carboxylic acid derivatives in medical diagnostics and treatment, pointing to the therapeutic potential of structurally related compounds (Nayan J. Patel et al., 2016).
Bone Tissue Engineering
A study on polyphosphazene/nano-hydroxyapatite composite microsphere scaffolds for bone tissue engineering shows the use of amino acid ester substituted polyphosphazenes, underlining the importance of such compounds in developing new materials for orthopedic applications (S. Nukavarapu et al., 2008).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 3-aminocyclopentane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-11-8(10)6-3-4-7(9)5-6/h6-7H,2-5,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBSHHLOUZFKHSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101291667 | |
Record name | Ethyl 3-aminocyclopentanecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101291667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187930-91-1 | |
Record name | Ethyl 3-aminocyclopentanecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187930-91-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-aminocyclopentanecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101291667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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